Chloroacetyl-dl-norleucine
Overview
Description
Chloroacetyl-dl-norleucine is a useful research compound. Its molecular formula is C8H14ClNO3 and its molecular weight is 207.65 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 203446. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enzyme Interaction and Inactivation
- Chloroacetyl-dl-norleucine has been observed to interact with enzymes such as pepsin. For instance, diazoacetyl-dl-norleucine methyl ester rapidly inactivates pepsin, indicating its potential use in studying enzyme mechanisms and active sites (Rajagopalan, Stein, & Moore, 1966). Additionally, the same compound, in the presence of cupric ions, specifically reacts with an aspartic acid residue in pepsin, suggesting its utility in probing enzyme active sites (Lundblad & Stein, 1969).
Antibiotic Synthesis
- In the field of antibiotic synthesis, dl-Norleucine has shown to stimulate the production of cephalosporin C by Cephalosporium acremonium, which is significant for the development of antibiotics (Drew & Demain, 1973).
Polymorphism in Amino Acids
- Studies on polymorphic transitions, like those in DL-norleucine, provide insights into the structural changes and properties of amino acids at different temperatures and conditions. This has implications for understanding the physical chemistry of amino acids and their derivatives (Matsumoto & Kunihisa, 1984).
Biochemical Pathway Studies
- Research on dl-Norleucine has contributed to understanding the metabolic pathways of amino acids. For example, studies on the metabolism of radioactive leucine, norleucine, and norvaline in tissues and excreta provided valuable insights into amino acid metabolism (Ul Hassan & Greenberg, 1952).
Acid Proteases Studies
- This compound and its derivatives have been used in studying the structure and function of acid proteases. For example, specific inactivation of an acid protease from Rhizopus chinensis by diazoacetyl-DL-norleucine methyl ester revealed essential carboxyl groups at the active site of the enzyme (Mizobe, Takahashi, & Ando, 1973).
Safety and Hazards
Chloroacetyl-dl-norleucine may cause skin and eye irritation . In case of skin contact, contaminated clothing should be removed immediately and the skin should be rinsed with water . If it gets in the eyes, they should be rinsed cautiously with water for several minutes . It’s advised to use personal protective equipment and ensure adequate ventilation when handling this compound .
Future Directions
Mechanism of Action
Target of Action
Chloroacetyl-dl-norleucine is a derivative of the amino acid leucine Based on the properties of its parent compound, leucine, it can be inferred that it may interact with amino acid transporters and enzymes involved in leucine metabolism .
Mode of Action
It is known that acetylation of leucine switches its uptake into cells from the l-type amino acid transporter (lat1) used by leucine to organic anion transporters (oat1 and oat3) and the monocarboxylate transporter type 1 (mct1) . This switch in transporters could potentially alter the intracellular availability of the compound and its subsequent interactions .
Biochemical Pathways
Leucine, the parent compound, is known to regulate many key signaling pathways, the most classic of which is the activation of the mtor signaling pathway . This pathway connects many diverse physiological and metabolic roles .
Pharmacokinetics
It is known that acetylation of leucine alters its pharmacokinetic properties . Acetylation switches the uptake of leucine into cells from LAT1 to OAT1, OAT3, and MCT1 . The kinetics of MCT1 (lower affinity compared to LAT1) and the ubiquitous tissue expression of MCT1 make it well suited for uptake and distribution of N-acetyl-l-leucine .
Result of Action
Based on the properties of its parent compound, leucine, it can be inferred that it may influence cellular signaling and metabolic processes .
Properties
IUPAC Name |
2-[(2-chloroacetyl)amino]hexanoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14ClNO3/c1-2-3-4-6(8(12)13)10-7(11)5-9/h6H,2-5H2,1H3,(H,10,11)(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTOGPWIZAGBRID-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C(=O)O)NC(=O)CCl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
56787-36-1, 67206-26-2 | |
Record name | NSC203446 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=203446 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 67206-26-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=270562 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Chloroacetyl-DL-norleucine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.